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Compound of Interest

4-([1,3]Dioxolan-2-ylmethoxy)-
Compound Name:

phenylboronic acid
CAS No.: 915402-12-9

Cat. No.: B11883119

Get Quote

Chemical Identity & Core Properties[1][2][3][4][5][6]
[7][8]

This compound is a bifunctional building block featuring a boronic acid moiety (for cross-
coupling) and a dioxolane-protected aldehyde (masked carbonyl). It is primarily used to
introduce a formyl-substituted phenoxy group into complex molecules via Suzuki-Miyaura
coupling, with the aldehyde protected to prevent side reactions.
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Property

Detail

Chemical Name

4-(1,3-Dioxolan-2-ylmethoxy)phenylboronic acid

4-(Boronophenoxy)acetaldehyde ethylene

Synonyms acetal; 4-((1,3-Dioxolan-2-
yl)methoxy)phenylboronic acid
Not Widely Listed (Often synthesized in situ or
CAS Number ] ]
supplied as the pinacol ester)
71597-85-8 (4-Hydroxyphenylboronic acid -
Precursor)4360-63-8 (2-Bromomethyl-1,3-
Related CAS

dioxolane - Precursor)864754-09-6 (3-Methoxy

analog pinacol ester)

Molecular Formula C10H13BOs
Molecular Weight 224.02 g/mol
Structure (HO)2B-CeH4-O-CH2-(C3Hs02)
. Soluble in DMSO, Methanol, DMF; sparingly
Solubility ]
soluble in water.[1][2][3][4]
Hygroscopic; Boronic acid moiety is prone to
Stability dehydration (forming boroxines). Acetal group is

acid-sensitive.

Structural Analysis

e Boronic Acid (-B(OH)2): Located at the para position. Acts as the nucleophilic partner in

Palladium-catalyzed cross-coupling.

o Ether Linkage (-O-CH3-): Provides a stable spacer between the aromatic ring and the

protected carbonyl.

o Dioxolane Ring: A cyclic acetal protecting group for the aldehyde. It remains stable under

basic conditions (Suzuki coupling) but can be hydrolyzed to the aldehyde using aqueous

acid.
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Synthesis & Manufacturing

Since the specific CAS for the acid is rare in commercial catalogs, it is standard practice to
synthesize it from 4-hydroxyphenylboronic acid (or its pinacol ester) and 2-bromomethyl-1,3-
dioxolane.

Reaction Mechanism

The synthesis involves a Williamson Ether Synthesis. The phenolic hydroxyl group is
deprotonated by a base to form a phenoxide, which then performs an Sn2 attack on the alkyl
bromide.

4-Hydroxyphenylboronic Acid .
Deprotonation

(CAS 71597-85-8) \*

Phenoxide Anion
/’ SN2 Attack
Base (K2COs or Cs2COs)
Solvent (DMF or MeCN) 4—(Dioxolan—2—y!methoxy)
2-Bromomethyl-1,3-dioxolane phenylboronic Acid

(CAS 4360-63-8)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Protocol (Laboratory Scale)

e Reagents:

o 4-Hydroxyphenylboronic acid pinacol ester (1.0 equiv) — Using the ester prevents
protodeboronation.

o 2-Bromomethyl-1,3-dioxolane (1.2 equiv).[4]
o Potassium Carbonate (K2COs) (2.0 equiv).
o Potassium lodide (KI) (0.1 equiv) — Catalyst (Finkelstein reaction).

o Solvent: DMF (Dimethylformamide) or Acetonitrile.
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e Procedure:

o Dissolution: Dissolve the boronic ester and 2-bromomethyl-1,3-dioxolane in dry DMF
under N2 atmosphere.

o Base Addition: Add K2COs and catalytic KiI.
o Heating: Heat the mixture to 80-90°C for 12—-16 hours. Monitor by TLC or LC-MS.

o Work-up: Cool to room temperature. Dilute with water and extract with Ethyl Acetate
(EtOAC).[5][3] Wash organic layer with brine to remove DMF.

o Purification: Dry over NazSOa, concentrate, and purify via silica gel flash chromatography
(Hexane/EtOAc gradient).

o Hydrolysis (Optional): If the free boronic acid is required, treat the ester with
NalO4/NH4OAc in Acetone/Water, though the pinacol ester is often used directly.

Applications & Reactivity
A. Suzuki-Miyaura Cross-Coupling

The primary application is the attachment of the -(O-CH2-CHO) moitif to aryl halides. The
dioxolane group is orthogonal to the coupling conditions (Pd catalyst, base, heat), remaining
intact while the C-C bond forms.

B. Post-Coupling Deprotection

After coupling, the dioxolane ring is hydrolyzed to reveal the aldehyde, which can then
undergo:

¢ Reductive amination.
o Wittig olefination.

» Oxidation to carboxylic acid.
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Figure 2: Application workflow from coupling to deprotection.

Handling, Stability & Safety
Storage Conditions

e Temperature: Store at 2—8°C.

o Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) if possible to prevent
protodeboronation.

o Container: Tightly sealed glass vial; avoid prolonged exposure to moisture.

Safety Profile (GHS Classification)

¢ Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
o PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.
References
¢ Sigma-Aldrich.4-Hydroxyphenylboronic acid (CAS 71597-85-8) Product Specification.Link
¢ PubChem.2-Bromomethyl-1,3-dioxolane (CAS 4360-63-8) Compound Summary.Link

e ChemicalBook.2-[4-(1,3-Dioxolan-2-ylmethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-
dioxaborolane (CAS 864754-09-6).Link

» Organic Syntheses.Preparation of Boronic Esters via Williamson Ether Synthesis. (General
methodology reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-(1,3-Dioxolan-2-
ylmethoxy)phenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11883119/docs#technical-guide-4-1-3-dioxolan-2-
ylmethoxy-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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